![molecular formula C12H13N3O3 B2938093 Tert-butyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate CAS No. 2470435-28-8](/img/structure/B2938093.png)
Tert-butyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate
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Description
Tert-butyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate is a chemical compound with the CAS Number: 2470435-28-8 . It has a molecular weight of 247.25 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H13N3O3/c1-12(2,3)18-11(17)9-5-14-15-6-8(7-16)4-13-10(9)15/h4-7H,1-3H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . Its molecular weight is 247.Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Routes and Intermediate Applications : Research has been conducted on the regioselective synthesis of 3-formylpyrazolo[1,5-a]pyrimidines, which are key intermediates for preparing functional fluorophores. These compounds exhibit significant fluorescence and photophysical properties, making them useful in the development of fluorescent probes for biological and environmental detection (Castillo, Tigreros, & Portilla, 2018).
Electrophilic Substitutions and Novel Derivatives : Studies include the synthesis and electrophilic substitutions of novel pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines, expanding the chemical space for potential pharmaceutical applications and material science research (Atta, 2011).
Biological Activities and Applications
Antimicrobial Agents : Pyrazolo[3,4-d]pyrimidine derivatives have been identified as novel inhibitors of DNA polymerase III in Staphylococcus aureus, showcasing their potential as antimicrobial agents (Ali et al., 2003).
Antiproliferative and Proapoptotic Agents : Some pyrazolo[3,4-d]pyrimidine derivatives act as potent antiproliferative and proapoptotic agents by inhibiting Src phosphorylation in cancer cell lines, suggesting their use in cancer therapy (Carraro et al., 2006).
Anti-Inflammatory and Anti-Cancer Activities : A study on antipyrinyl-pyrazolo[1,5-a]pyrimidines synthesized under ultrasound irradiation reported significant anti-inflammatory and anti-cancer activities, highlighting the potential for drug development (Kaping et al., 2020).
Material Science and Fluorescent Probes
Functional Fluorophores : The synthesis of functional fluorophores from N-heteroaryl aldehydes demonstrates the versatility of pyrazolo[1,5-a]pyrimidines in creating materials with specific photophysical properties, useful in sensors and imaging technologies (Castillo, Tigreros, & Portilla, 2018).
properties
IUPAC Name |
tert-butyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O3/c1-12(2,3)18-11(17)9-5-14-15-6-8(7-16)4-13-10(9)15/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSHIXQKEKAMABY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C2N=CC(=CN2N=C1)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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